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Compound of Interest

Compound Name: Tetrakis(trimethylsilyl)silane

Cat. No.: B1295357 Get Quote

Application Notes and Protocols for
Tetrakis(trimethylsilyl)silane
For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetrakis(trimethylsilyl)silane, with the chemical formula C₁₂H₃₆Si₅, is an organosilicon

compound utilized as a reagent and precursor in organic synthesis and silicon-based

chemistry.[1] It is a colorless, sublimable solid with a high melting point.[2] Due to its potential

hazards, strict adherence to safety protocols during its handling and storage is imperative to

ensure the well-being of laboratory personnel and the integrity of research. These application

notes provide detailed procedures for the safe handling and storage of

Tetrakis(trimethylsilyl)silane.

Physicochemical and Hazard Data
A comprehensive summary of the quantitative data for Tetrakis(trimethylsilyl)silane is

presented below. This information has been compiled from various safety data sheets and

chemical databases.
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Property Value References

Chemical Formula C₁₂H₃₆Si₅ [2][3]

Molar Mass 320.84 g/mol [2][3]

Appearance
White to off-white powder;

colorless solid
[1][2]

Melting Point
263-264 °C (lit.); 319-321 °C

(sealed tube)
[1][2]

Boiling Point Not available

Density
0.79 g/mL (predicted); 0.806

g/cm³
[1][2]

Solubility
Soluble in chloroform (100

mg/ml)
[1]

GHS Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[2][4]

GHS Signal Word Warning [2][4]

Experimental Protocols
1. Personal Protective Equipment (PPE)

Before handling Tetrakis(trimethylsilyl)silane, all personnel must be equipped with the

following personal protective equipment:

Eye Protection: Safety glasses with side shields or chemical safety goggles.[5] Contact

lenses should not be worn.[5]

Hand Protection: Neoprene or nitrile rubber gloves.[5]

Body Protection: A flame-retardant laboratory coat and appropriate protective clothing to

prevent skin exposure.[5]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://en.wikipedia.org/wiki/Tetrakis(trimethylsilyl)silane
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrakis_trimethylsilyl_silane
https://en.wikipedia.org/wiki/Tetrakis(trimethylsilyl)silane
https://pubchem.ncbi.nlm.nih.gov/compound/Tetrakis_trimethylsilyl_silane
https://www.chemodex.com/products/tetrakistrimethylsilylsilane/
https://en.wikipedia.org/wiki/Tetrakis(trimethylsilyl)silane
https://www.chemodex.com/products/tetrakistrimethylsilylsilane/
https://en.wikipedia.org/wiki/Tetrakis(trimethylsilyl)silane
https://www.chemodex.com/products/tetrakistrimethylsilylsilane/
https://en.wikipedia.org/wiki/Tetrakis(trimethylsilyl)silane
https://www.chemodex.com/products/tetrakistrimethylsilylsilane/
https://en.wikipedia.org/wiki/Tetrakis(trimethylsilyl)silane
https://www.chemicalbook.com/msds/tetrakis-trimethylsilyl-silane.pdf
https://en.wikipedia.org/wiki/Tetrakis(trimethylsilyl)silane
https://www.chemicalbook.com/msds/tetrakis-trimethylsilyl-silane.pdf
https://www.benchchem.com/product/b1295357?utm_src=pdf-body
https://www.gelest.com/wp-content/uploads/product_msds/SIT7308.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIT7308.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIT7308.0-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/SIT7308.0-msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: For operations that may generate dust, a NIOSH-certified dust and

mist respirator (orange cartridge) is recommended.[5]

2. Handling Protocol

Ventilation: Always handle Tetrakis(trimethylsilyl)silane in a well-ventilated area, preferably

within a chemical fume hood with good local exhaust ventilation to minimize exposure to

dust.[5][6]

Avoiding Contact: Take all necessary precautions to avoid direct contact with the skin and

eyes, and to prevent inhalation of dust.[5][6]

Preventing Dust Formation: Handle the solid material carefully to avoid the formation of dust

and aerosols.[6]

Hygiene: After handling, wash hands and other exposed areas thoroughly with mild soap and

water, especially before eating, drinking, or smoking.[5] Contaminated clothing should be

removed and washed before reuse.[5]

3. Storage Protocol

Container: Store in a tightly closed container.[5][6]

Atmosphere: For prolonged storage, it is recommended to store under an inert atmosphere,

such as nitrogen, as the material is moisture-sensitive.[6][7]

Conditions: The storage area should be a cool, dry, and well-ventilated place, away from

sources of heat, ignition, and direct light.[1][5][6]

Incompatibilities: Keep separated from strong oxidizing agents, halogens, and moisture.[5][6]

[8]

4. Spill and Emergency Procedures

Spill Response:

Evacuate all non-essential personnel from the spill area.[5]
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Ensure adequate ventilation.

Wearing the appropriate PPE, cover the spill with an inert absorbent material such as

vermiculite, sand, or earth.[7]

Carefully sweep or shovel the absorbed material into a suitable, labeled container for

disposal.[5] Avoid creating dust.[6]

Do not let the product enter drains or public waters.[5]

First Aid:

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[4][7]

In case of skin contact: Remove contaminated clothing and wash the affected area with

soap and plenty of water. If irritation persists, seek medical attention.[4]

If inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[4][7]

If swallowed: Do not induce vomiting. Rinse the mouth with water and seek medical

attention.[4]

5. Waste Disposal

Procedure: Dispose of waste material in accordance with local, state, and federal

regulations. It is recommended to incinerate the material in a licensed waste disposal facility.

[9]
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Workflow for Safe Handling and Storage of Tetrakis(trimethylsilyl)silane
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Caption: Workflow for the safe handling and storage of Tetrakis(trimethylsilyl)silane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1295357?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295357?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

